1-[2-(2,3-dichlorophenoxy)ethyl]piperidine

• IUPAC Name: 1-[2-(2,3-dichlorophenoxy)ethyl]piperidine
• InChI: InChI=1S/C13H17Cl2NO/c14-11-5-4-6-12(13(11)15)17-10-9-16-7-2-1-3-8-16/h4-6H,1-3,7-10H2
• InChI Key: HFGDSKFNCLEQQM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCOC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C13H17Cl2NO
• Molecular Weight: 274.18 g/mol

Description

1-[2-(2,3-dichlorophenoxy)ethyl]piperidine, also known as DCPP, is a chemical compound that has been extensively studied in scientific research. It is a member of the piperidine family of compounds and has been found to have a range of biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of 1-[2-(2,3-dichlorophenoxy)ethyl]piperidine is not yet fully understood, but it is thought to act as an acetylcholinesterase inhibitor. This means that it inhibits the activity of the enzyme acetylcholinesterase, which is responsible for breaking down the neurotransmitter acetylcholine. By inhibiting this enzyme, 1-[2-(2,3-dichlorophenoxy)ethyl]piperidine can increase the levels of acetylcholine in the brain, which can have a range of effects on the nervous system.
Biochemical and Physiological Effects
1-[2-(2,3-dichlorophenoxy)ethyl]piperidine has been found to have a range of biochemical and physiological effects, including the ability to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function. It has also been found to have neuroprotective effects, which could make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[2-(2,3-dichlorophenoxy)ethyl]piperidine in lab experiments is its ability to inhibit acetylcholinesterase, which can be useful in studying the effects of acetylcholine on the nervous system. However, there are also some limitations to using 1-[2-(2,3-dichlorophenoxy)ethyl]piperidine in lab experiments, including its potential toxicity and the need for specialized equipment and expertise to handle it safely.

Future Directions

There are many potential future directions for research on 1-[2-(2,3-dichlorophenoxy)ethyl]piperidine, including further studies on its mechanism of action, its potential use as a drug for the treatment of various diseases, and its potential use as a pesticide and insecticide. Other areas of research could include the development of new synthesis methods for 1-[2-(2,3-dichlorophenoxy)ethyl]piperidine, the study of its potential toxicity, and the investigation of its effects on the environment. Overall, 1-[2-(2,3-dichlorophenoxy)ethyl]piperidine is a promising compound that has the potential to be used in a wide range of scientific research applications.

Synthesis Methods

1-[2-(2,3-dichlorophenoxy)ethyl]piperidine can be synthesized using a variety of methods, including the reaction of 2,3-dichlorophenol with ethylene oxide to form 2-(2,3-dichlorophenoxy)ethanol, which is then reacted with piperidine in the presence of a catalyst to form 1-[2-(2,3-dichlorophenoxy)ethyl]piperidine. Another method involves the reaction of 2,3-dichlorophenol with epichlorohydrin to form 2-(2,3-dichlorophenoxy)propanol, which is then reacted with piperidine to form 1-[2-(2,3-dichlorophenoxy)ethyl]piperidine.

Scientific Research Applications

1-[2-(2,3-dichlorophenoxy)ethyl]piperidine has been extensively studied in scientific research due to its potential use as a pesticide and insecticide. It has also been studied for its potential use as a drug for the treatment of various diseases, including cancer and Alzheimer's disease. 1-[2-(2,3-dichlorophenoxy)ethyl]piperidine has been found to have a range of biochemical and physiological effects, making it a promising candidate for further research.